scopadulcic acid B
scopadulcic acid B
Brand Name:
Vulcanchem
CAS No.:
114804-65-8
VCID:
VC0054170
InChI:
InChI=1S/C27H34O5/c1-24-12-13-27(16-24)18(15-20(24)28)14-19(32-22(29)17-8-5-4-6-9-17)21-25(2,23(30)31)10-7-11-26(21,27)3/h4-6,8-9,18-19,21H,7,10-16H2,1-3H3,(H,30,31)/t18-,19+,21-,24-,25+,26-,27-/m0/s1
SMILES:
CC12CCC3(C1)C(CC(C4C3(CCCC4(C)C(=O)O)C)OC(=O)C5=CC=CC=C5)CC2=O
Molecular Formula:
C27H34O5
Molecular Weight:
438.6 g/mol
scopadulcic acid B
CAS No.: 114804-65-8
Main Products
VCID: VC0054170
Molecular Formula: C27H34O5
Molecular Weight: 438.6 g/mol
| CAS No. | 114804-65-8 |
|---|---|
| Product Name | scopadulcic acid B |
| Molecular Formula | C27H34O5 |
| Molecular Weight | 438.6 g/mol |
| IUPAC Name | (1S,2S,6R,7R,8R,10S,13S)-8-benzoyloxy-2,6,13-trimethyl-12-oxotetracyclo[11.2.1.01,10.02,7]hexadecane-6-carboxylic acid |
| Standard InChI | InChI=1S/C27H34O5/c1-24-12-13-27(16-24)18(15-20(24)28)14-19(32-22(29)17-8-5-4-6-9-17)21-25(2,23(30)31)10-7-11-26(21,27)3/h4-6,8-9,18-19,21H,7,10-16H2,1-3H3,(H,30,31)/t18-,19+,21-,24-,25+,26-,27-/m0/s1 |
| Standard InChIKey | DQBAMWXMUCSBLO-VSQBJKSGSA-N |
| Isomeric SMILES | C[C@]12CC[C@]3(C1)[C@@H](C[C@H]([C@@H]4[C@@]3(CCC[C@@]4(C)C(=O)O)C)OC(=O)C5=CC=CC=C5)CC2=O |
| SMILES | CC12CCC3(C1)C(CC(C4C3(CCCC4(C)C(=O)O)C)OC(=O)C5=CC=CC=C5)CC2=O |
| Canonical SMILES | CC12CCC3(C1)C(CC(C4C3(CCCC4(C)C(=O)O)C)OC(=O)C5=CC=CC=C5)CC2=O |
| Synonyms | scopadulcic acid B |
| PubChem Compound | 11729855 |
| Last Modified | Nov 11 2021 |
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